N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-5-(4-fluorophenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C21H19F4N5O/c1-30-17(10-16(29-30)13-4-6-14(22)7-5-13)20(31)26-9-8-19-27-15(12-2-3-12)11-18(28-19)21(23,24)25/h4-7,10-12H,2-3,8-9H2,1H3,(H,26,31)
• InChI Key: VZUPAWDTQNZMNW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCCC3=NC(=CC(=N3)C(F)(F)F)C4CC4
• Molecular Formula: C21H19F4N5O
• Molecular Weight: 433.4 g/mol

Description

N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C21H19F4N5O and its molecular weight is 433.411. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

The research in the synthesis and biological evaluation of pyrazolopyrimidine derivatives, including compounds similar to N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide, has led to the discovery of novel compounds with significant anticancer and anti-inflammatory properties. These compounds have been synthesized through various chemical reactions and evaluated for their cytotoxicity against different cancer cell lines and their ability to inhibit specific enzymes like 5-lipoxygenase. The studies highlight the importance of the structure-activity relationship in designing compounds with desired biological activities (Rahmouni et al., 2016; Liu et al., 2016).

Anticancer Activity

Several studies have focused on the development of pyrazolo[1,5-a]pyrimidine derivatives for anticancer applications. These compounds have shown promising results in in vitro cytotoxicity tests against various human cancer cell lines, demonstrating the potential for these molecules to serve as leads for the development of new anticancer drugs. The research underscores the significance of synthesizing and testing novel chemical entities for their anticancer activities, providing a foundation for further development into therapeutic agents (Hassan et al., 2015).

Inhibitory Activity Against NF-κB and AP-1

Compounds with structures similar to this compound have been evaluated for their ability to inhibit the transcription factors NF-κB and AP-1. These studies involve understanding the structure-activity relationships and optimizing the compounds for improved bioavailability and efficacy. The research indicates that modifications to the pyrimidine ring can significantly affect the activity of these compounds, providing insights into the design of more effective inhibitors (Palanki et al., 2000).